N1-(4-chlorobenzyl)-N2-(1-morpholino-1-(thiophen-2-yl)propan-2-yl)oxalamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-N'-(1-morpholin-4-yl-1-thiophen-2-ylpropan-2-yl)oxamide
• InChI: InChI=1S/C20H24ClN3O3S/c1-14(18(17-3-2-12-28-17)24-8-10-27-11-9-24)23-20(26)19(25)22-13-15-4-6-16(21)7-5-15/h2-7,12,14,18H,8-11,13H2,1H3,(H,22,25)(H,23,26)
• InChI Key: XCIYDGHTKWGTDI-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C1=CC=CS1)N2CCOCC2)NC(=O)C(=O)NCC3=CC=C(C=C3)Cl
• Molecular Formula: C20H24ClN3O3S
• Molecular Weight: 421.9 g/mol

Description

N1-(4-chlorobenzyl)-N2-(1-morpholino-1-(thiophen-2-yl)propan-2-yl)oxalamide, also known as CTOP, is a synthetic compound that has been extensively studied for its potential applications in scientific research. CTOP is a selective antagonist of the mu-opioid receptor, and as such, it has been used to investigate the role of this receptor in various physiological and behavioral processes.

Scientific Research Applications

Chemoenzymatic Synthesis and Potential Analgesic Applications

A novel enantiomerically enriched ethereal analog of (R)-iso-moramide, designed for potent and safer analgesic applications, involves a complex synthesis route including lipase-catalyzed kinetic resolution. This compound demonstrates an improved affinity and selectivity toward opioid receptors, based on docking studies. The synthesis process highlights the potential of these compounds in developing synthetic opiates with enhanced pharmacological profiles (Borowiecki, 2022).

Synthesis and Biological Properties

Another study focuses on the synthesis and biological properties of similar compounds, which exhibited pronounced anticonvulsive and some peripheral n-cholinolytic activities. This research suggests the potential use of these compounds in addressing neurological conditions without detailing their use as drugs (Papoyan et al., 2011).

Antifungal Activity

Compounds containing the morpholine moiety have shown excellent antifungal activity against several pathogens, indicating their potential application in agricultural or medicinal antifungal agents (Zhou et al., 2013).

Complex Formation and Photoluminescence Properties

Research into zinc(II) complexes with morpholine derivatives, including variations in alkyl chain length, has led to discoveries in complex formation with unprecedented structural features and photoluminescence properties. These findings can contribute to the development of new materials for optical applications (Chakraborty et al., 2014).

Antibacterial Screening and DNA Cleavage

A study on the maleate salt of a similar compound showed moderate inhibition against Mycobacteria tuberculosis and DNA cleavage potential, indicating its utility in medicinal research with a focus on antibacterial applications (Mali et al., 2019).